Cas no 79144-27-7 (1-Buten-2-ol, 3-methyl-)

1-Buten-2-ol, 3-methyl- structure
1-Buten-2-ol, 3-methyl- structure
Product Name:1-Buten-2-ol, 3-methyl-
CAS No:79144-27-7
MF:C5H10O
MW:86.1323018074036
CID:1795747
PubChem ID:12500628
Update Time:2025-04-21

1-Buten-2-ol, 3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Buten-2-ol, 3-methyl-
    • 3-methylbut-1-en-2-ol
    • 79144-27-7
    • 2-me-thyl-3-buten-3-ol
    • NSPPRYXGGYQMPY-UHFFFAOYSA-N
    • DTXSID20500537
    • Inchi: 1S/C5H10O/c1-4(2)5(3)6/h4,6H,3H2,1-2H3
    • InChI Key: NSPPRYXGGYQMPY-UHFFFAOYSA-N
    • SMILES: OC(=C)C(C)C

Computed Properties

  • Exact Mass: 86.073164938g/mol
  • Monoisotopic Mass: 86.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 55
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 20.2Ų

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